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Compound of Interest

Compound Name: 1,5-Dimethylpyrazole

Cat. No.: B184060 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1,5-dimethylpyrazole in

various organic solvents. Due to a notable lack of quantitative solubility data for 1,5-
dimethylpyrazole in publicly available literature, this document presents qualitative solubility

information for the target compound. For comparative purposes and to provide a valuable

resource for researchers working with related isomers, a comprehensive summary of the

quantitative solubility of the isomeric 3,5-dimethylpyrazole is also included. Furthermore, a

detailed, generalized experimental protocol for determining the solubility of pyrazole derivatives

is provided.

Physicochemical Properties of 1,5-Dimethylpyrazole
To contextualize its solubility, key physicochemical properties of 1,5-dimethylpyrazole are

presented below.
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Property Value Reference

CAS Number 694-31-5 [1][2][3][4]

Molecular Formula C₅H₈N₂ [1][2][3][4]

Molecular Weight 96.13 g/mol [1][2][3][4]

Appearance
Colorless to almost white clear

liquid
[1][3]

Boiling Point 153 °C at 760 mmHg [1]

Density 0.98 g/cm³ [1][3]

Qualitative Solubility of 1,5-Dimethylpyrazole
While specific quantitative data is scarce, literature suggests that 1,5-dimethylpyrazole
exhibits good solubility in a range of organic solvents.[3] This is a common characteristic for

many pyrazole derivatives, which are generally more soluble in organic solvents than in water.

The solubility is influenced by the polarity of the solvent and the potential for hydrogen bonding.

Table 1: Qualitative Solubility of 1,5-Dimethylpyrazole in Common Organic Solvents

Solvent Class General Solubility

Alcohols (e.g., Methanol, Ethanol) Expected to be soluble

Ketones (e.g., Acetone) Expected to be soluble

Ethers (e.g., Diethyl ether) Expected to be soluble

Aromatic Hydrocarbons (e.g., Toluene) Expected to have some solubility

Halogenated Hydrocarbons (e.g.,

Dichloromethane)
Expected to be soluble

Polar Aprotic Solvents (e.g., DMSO, DMF) Expected to be highly soluble

Note: This table is based on general statements about the solubility of pyrazole derivatives and

qualitative descriptions of 1,5-dimethylpyrazole's solubility. Experimental verification is highly
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recommended.

Quantitative Solubility of 3,5-Dimethylpyrazole
(Isomeric Reference)
In contrast to the 1,5-isomer, the solubility of 3,5-dimethylpyrazole has been experimentally

determined in various organic solvents. This data is presented here as a valuable reference for

researchers, though it should be noted that the difference in the position of the methyl groups

can influence the solubility profile.

Table 2: Mole Fraction Solubility (x₁) of 3,5-Dimethylpyrazole in Various Organic Solvents at

Different Temperatures (K)

Solvent
283.15
K

288.15
K

293.15
K

298.15
K

303.15
K

308.15
K

313.15
K

Methanol 0.2985 0.3276 0.3588 0.3922 0.4280 0.4664 0.5076

Ethanol 0.2863 0.3145 0.3447 0.3771 0.4118 0.4490 0.4888

n-

Propanol
0.2897 0.3204 0.3533 0.3887 0.4267 0.4675 0.5113

Isopropa

nol
0.2701 0.2989 0.3298 0.3629 0.3984 0.4364 0.4771

1-Butanol 0.3102 0.3445 0.3814 0.4211 0.4638 0.5097 0.5592

Ethyl

Acetate
0.2784 0.3069 0.3375 0.3703 0.4055 0.4433 0.4838

Toluene 0.1589 0.1793 0.2016 0.2258 0.2521 0.2806 0.3115

Acetone 0.2821 0.3108 0.3416 0.3746 0.4101 0.4481 0.4889

Acetonitri

le
0.1306 0.1479 0.1669 0.1876 0.2102 0.2348 0.2615

Data extracted from a study on the solubility of 3,5-dimethylpyrazole.
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Experimental Protocol for Solubility Determination
The following is a detailed, generalized protocol for determining the solubility of a solid organic

compound like 1,5-dimethylpyrazole in an organic solvent using the widely accepted

isothermal saturation method.

Principle
An excess amount of the solute is equilibrated with a known amount of the solvent at a

constant temperature. The concentration of the solute in the saturated solution is then

determined analytically.

Materials and Apparatus
1,5-Dimethylpyrazole (high purity)

Organic solvents (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic shaker or water bath with temperature control (±0.1 K)

Vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a gravimetric analysis setup (drying oven, desiccator, pre-weighed vessels).

Procedure
Preparation of Saturated Solutions:

Add an excess amount of 1,5-dimethylpyrazole to a series of vials.

Accurately add a known volume or mass of the desired organic solvent to each vial.
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Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixtures for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached. The presence of undissolved solid at the end of this period is essential.

Sample Collection and Preparation:

After equilibration, stop the agitation and allow the excess solid to settle for at least 2

hours at the constant experimental temperature.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled syringe to match the experimental temperature.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask. This step is crucial to remove any undissolved microcrystals.

Record the exact mass of the collected filtrate.

Quantification of Solute Concentration:

Gravimetric Method:

Evaporate the solvent from the volumetric flask in a drying oven at a suitable

temperature until a constant weight of the dried solute is achieved.[5][6]

Cool the flask in a desiccator before weighing.

The mass of the solute and the mass of the solvent (calculated by difference) are used

to determine the solubility.

HPLC Method:

Dilute the filtered saturated solution with a suitable solvent to a concentration within the

linear range of a pre-established calibration curve.[7][8][9]
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Analyze the diluted sample by HPLC to determine the concentration of 1,5-
dimethylpyrazole.

Calculate the original concentration in the saturated solution, accounting for the dilution

factor.

Data Calculation:

Calculate the solubility in various units such as mole fraction, mass fraction, or grams of

solute per 100 g of solvent.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the isothermal saturation method for

determining solubility.
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Caption: Workflow for solubility determination via the isothermal saturation method.
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This guide serves as a foundational resource for researchers interested in the solubility of 1,5-
dimethylpyrazole. While quantitative data for this specific isomer is currently limited, the

provided information on its qualitative solubility, the comprehensive data for its 3,5-isomer, and

the detailed experimental protocol offer a strong starting point for further investigation and

laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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